Cas no 1352085-46-1 (3-O-Allylnaloxone)

• Product Name: 3-O-Allylnaloxone
• CAS No: 1352085-46-1
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 4586683
• Update Time: 2025-10-23

3-O-Allylnaloxone Chemical and Physical Properties

Names and Identifiers

• 3-O-Allylnaloxone
• Naloxone EP Impurity B

• Inchi： 1S/C22H25NO4/c1-3-10-23-11-9-21-18-14-5-6-16(26-12-4-2)19(18)27-20(21)15(24)7-8-22(21,25)17(23)13-14/h3-6,17,20,25H,1-2,7-13H2/t17-,20+,21+,22-/m1/s1
• InChI Key： IDDUCSVQXOGMNE-KDXIVRHGSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@]5(CCC([C@H]1[C@@]5(C=32)CCN4CC=C)=O)O)OCC=C

Computed Properties

• Exact Mass: 367.17835828 g/mol
• Monoisotopic Mass: 367.17835828 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 59
• Molecular Weight: 367.4

Additional information on 3-O-Allylnaloxone

3-O-Allylnaloxone (CAS No. 1352085-46-1): A Comprehensive Overview

3-O-Allylnaloxone (CAS No. 1352085-46-1) is a synthetic opioid antagonist that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is structurally related to naloxone, a well-known opioid receptor antagonist used to reverse the effects of opioid overdose. The introduction of an allyl group at the 3-position of naloxone has led to unique pharmacological properties, making 3-O-Allylnaloxone a valuable tool in both research and potential therapeutic applications.

The chemical structure of 3-O-Allylnaloxone is characterized by the presence of an allyl group (CH₂=CH-CH₂-) attached to the 3-hydroxyl group of naloxone. This modification significantly alters the binding affinity and selectivity of the molecule for opioid receptors. Recent studies have shown that 3-O-Allylnaloxone exhibits high affinity for μ-opioid receptors, while displaying lower affinity for δ- and κ-opioid receptors. This selective binding profile makes it a promising candidate for investigating the specific roles of μ-opioid receptors in various physiological and pathological processes.

In terms of its pharmacological effects, 3-O-Allylnaloxone has been extensively studied in both in vitro and in vivo models. In vitro studies using cell lines expressing recombinant opioid receptors have demonstrated that 3-O-Allylnaloxone acts as a potent antagonist at μ-opioid receptors, effectively blocking the binding and activation of these receptors by agonists such as morphine. This antagonistic activity is crucial for understanding the mechanisms underlying opioid tolerance and dependence, which are significant clinical challenges.

In vivo studies have further elucidated the potential therapeutic applications of 3-O-Allylnaloxone. Animal models have shown that administration of 3-O-Allylnaloxone can reverse opioid-induced respiratory depression and sedation, which are common side effects associated with high doses of opioids. These findings suggest that 3-O-Allylnaloxone could be developed as a safer alternative to traditional opioid antagonists like naloxone, particularly in emergency situations where rapid reversal of opioid effects is critical.

Beyond its immediate applications in reversing opioid overdose, 3-O-Allylnaloxone has also shown promise in other areas of research. For instance, studies have explored its potential role in modulating pain perception and inflammation. Preclinical data indicate that 3-O-Allylnaloxone can reduce pain hypersensitivity and inflammation in animal models of chronic pain, suggesting its potential as a novel analgesic agent. These findings are particularly relevant given the growing need for new pain management strategies that do not rely on traditional opioids.

The safety profile of 3-O-Allylnaloxone is another important aspect that has been investigated. Toxicological studies have shown that 3-O-Allylnaloxone exhibits low toxicity and good tolerability at therapeutic doses. This favorable safety profile, combined with its potent antagonistic activity at μ-opioid receptors, positions it as a promising candidate for further clinical development.

In conclusion, 3-O-Allylnaloxone (CAS No. 1352085-46-1) represents a significant advancement in the field of opioid pharmacology. Its unique chemical structure and pharmacological properties make it a valuable tool for both basic research and potential therapeutic applications. Ongoing studies continue to explore its full potential, with promising results indicating its utility in reversing opioid overdose, managing pain, and reducing inflammation. As research progresses, it is likely that 3-O-Allylnaloxone will play an increasingly important role in addressing some of the most pressing challenges in modern medicine.